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Compound of Interest

Compound Name: Methacrylic acid

Cat. No.: B1676352

An In-depth Technical Guide to the Health and Safety Considerations for Handling Methacrylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety considerations
for the handling of methacrylic acid (MAA). Adherence to these guidelines is essential to
mitigate risks and ensure a safe working environment for all personnel. Methacrylic acid is a
corrosive, combustible, and reactive chemical that requires careful management.[1][2]

Chemical and Physical Properties

Methacrylic acid is a colorless, viscous liquid or solid (below its melting point) with a pungent,
acrid odor.[3][4][5][€] It is soluble in warm water and miscible with most organic solvents.[4][6]

Table 1: Physical and Chemical Properties of Methacrylic Acid
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Property

Value

Molecular Formula

C4H602[4]

Molecular Weight

86.09 g/mol [4][7]

Boiling Point

161-163 °C (322-325 °F)[4][7][8][9]

Melting/Freezing Point

14-16 °C (57-61 °F)[4][5][9]

Flash Point

67-77.7 °C (153-171 °F)[3][4][5][71[8][°]

Vapor Pressure

<1 mmHg @ 20 °C (68 °F)[3][8]

Vapor Density

2.97 (Air = 1)[7]

Specific Gravity 1.015 @ 20 °C (68 °F)[7][8]
Water Solubility Soluble[3][4]

Autoignition Temperature 400 °C (752 °F)[71[8]
Lower Explosive Limit (LEL) 1.6 - 2.7%[8][9]

Upper Explosive Limit (UEL) 8.8%[9]

Hazard Identification and Toxicological Data

Methacrylic acid is classified as a hazardous substance and presents several health risks.[1]
[10] It is corrosive and can cause severe skin burns and eye damage.[3][8][10][11] Inhalation
may cause respiratory irritation, and it can be harmful if swallowed or absorbed through the
skin.[8][10][11]

Table 2: Acute Toxicity Data for Methacrylic Acid
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Route of Exposure  Species Value Classification
Slightly to Moderately
Oral LD50 Rat 1,060 - 9,400 mg/kg[8] ]
Toxic
Dermal LD50 Rabbit 500 - 2,000 mg/kg[8] Moderately Toxic
Inhalation LC50 (4-
Rat 1980 ppm[12] Harmful

hour)

Repeated exposure can lead to irritation of the eyes and nose, weight loss, and kidney effects
in animal studies.[8]

Occupational Exposure Limits

Several organizations have established occupational exposure limits to protect workers from
the harmful effects of methacrylic acid.

Table 3: Occupational Exposure Limits for Methacrylic Acid

Organization Limit Value

NIOSH (REL) 10-hr TWA 20 ppm (70 mg/m3)[3][4][13]
ACGIH (TLV) 8-hr TWA 20 ppm (70 mg/m3)[3][8][13]
OSHA (PEL) 8-hr TWA 20 ppm (70 mg/m3)[13]
CAL/OSHA (PEL) 8-hr TWA 20 ppm (70 mg/m3)[13]

TWA: Time-Weighted Average, REL: Recommended Exposure Limit, TLV: Threshold Limit
Value, PEL: Permissible Exposure Limit

Hierarchy of Controls

To minimize exposure to methacrylic acid, a hierarchy of controls should be implemented.
This approach prioritizes engineering and administrative controls over personal protective

equipment.
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Hierarchy of Controls for Methacrylic Acid

Most Effective

Substitution
(Use less hazardous alternative)

Engineering Controls
- Enclose operations
- Local exhaust ventilation

Administrative Controls
- Safe work practices
- Training and information
- Limit exposure time

|east Effective

Personal Protective Equipment
- Respirators
- Chemical-resistant gloves
- Goggles and face shield

Click to download full resolution via product page

Caption: Hierarchy of controls for managing methacrylic acid exposure.
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Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the stability of
methacrylic acid.

Handling:

Use in a well-ventilated area, preferably with local exhaust ventilation.[3][8]

Avoid contact with skin, eyes, and clothing.[8][11]

Do not breathe vapors or mist.[8][11]

Wash thoroughly after handling.[3][8]

Ground all transfer equipment to prevent static discharge.[11]

Use non-sparking tools.[10][14]

Storage:

e Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[3]
[8][11]

o Keep containers tightly closed.[3][11]

o Store at temperatures between 18°C and 40°C.[15] Avoid freezing, as thawing can be
hazardous.[15]

e An air space is required above the liquid in all containers to ensure the effectiveness of the
polymerization inhibitor.[1][8] Do not store under an inert atmosphere.[1][2]

Incompatible materials include strong bases, oxidizing agents, peroxides, and amines.[3][14]

Personal Protective Equipment (PPE)

When engineering and administrative controls are not sufficient to control exposure,
appropriate PPE must be used.
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Table 4: Personal Protective Equipment Recommendations for Methacrylic Acid

Body Part PPE

Specifications

Respiratory NIOSH-approved respirator

Use an air-purifying respirator
with organic vapor cartridges
for concentrations above the
exposure limit but below 200
ppm.[15] For higher
concentrations or
emergencies, use a full-face
positive-pressure, self-
contained breathing apparatus
(SCBA).[8][16]

Chemical goggles and face

Required where there is a

Eyes/Face ] potential for eye contact or
shield )
splashing.[8]
Butyl rubber gloves are
) ) recommended.[8] Wear acid-
_ Chemical-resistant gloves and ] ]
Skin ) resistant clothing, such as a
clothing ,
rubber apron, when splashing
may occur.[3][8]
Footwear Chemical-resistant boots To protect feet from spills.

Emergency Procedures and First Aid

In the event of an emergency, prompt and appropriate action is critical.

Spill or Leak:

o Evacuate personnel from the area.[3]

* Remove all ignition sources.[3]

e Ventilate the area.[3]
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Wear appropriate PPE, including respiratory protection.[16]
Contain the spill using an inert absorbent material like vermiculite, dry sand, or earth.[3]
Place the absorbed material in a sealed container for disposal.[3]

Neutralize the spill area with sodium bicarbonate, lime, or soda ash, being cautious of the
exothermic reaction.[8]

Dispose of waste in accordance with local, state, and federal regulations.[1][3]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8][11]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[8][11][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[8][11][16]

Ingestion: Do NOT induce vomiting. If the person is conscious, give them water to drink.
Seek immediate medical attention.[8][11][16]

Experimental Protocols: Emergency Response

The following protocols outline the step-by-step procedures for responding to common

emergencies involving methacrylic acid.

Protocol 8.1: Small Spill Clean-up

Isolate the Area: Cordon off the spill area to prevent unauthorized entry.
Ensure Ventilation: Increase ventilation in the area of the spill.

Don PPE: At a minimum, wear chemical-resistant gloves, goggles, a face shield, and a lab
coat. If the spill is significant or in a poorly ventilated area, a respirator is required.
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Absorb the Spill: Cover the spill with an inert absorbent material.

Collect Waste: Carefully scoop the absorbed material into a labeled, sealable container.

Decontaminate: Clean the spill area with a neutralizing agent followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.
Protocol 8.2: Uncontrolled Polymerization Response

 Identify the Event: An uncontrolled polymerization may be indicated by a rapid temperature
rise (greater than 5°C/hour is critical), pressure buildup in a container, or the presence of
vapors.[15]

o Evacuate: Immediately evacuate the area.
¢ Notify Emergency Services: Contact the appropriate emergency response team.

e Do Not Approach: Do not approach a container that is undergoing polymerization due to the
risk of violent rupture.[1]

e Cool the Container: If it can be done safely from a protected location, use a water spray to
cool the exterior of the container.[3]

Risk Assessment Workflow

A systematic risk assessment should be conducted before working with methacrylic acid.
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Risk Assessment Workflow for Methacrylic Acid

Identify Hazards
- Corrosive
- Combustible
- Reactive

Assess Risks
- Evaluate exposure potential
- Consider quantities used

Implement Controls

- Apply Hierarchy of Controls Re-evaluate

Review and Monitor
- Regularly review procedures
- Monitor effectiveness of controls

Click to download full resolution via product page

Caption: A typical risk assessment workflow for handling methacrylic acid.
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Waste Disposal

All methacrylic acid waste must be disposed of in accordance with local, regional, and
national regulations.[1] Waste may include residues from cleaning, empty containers, expired
products, and spill clean-up materials.[1] Contact your institution's environmental health and
safety department or a licensed hazardous waste disposal contractor for specific guidance.[1]
[3][10]

This guide is intended to provide a thorough overview of the health and safety considerations
for handling methacrylic acid. It is not a substitute for comprehensive training and adherence
to all applicable regulations and institutional policies. Always consult the Safety Data Sheet
(SDS) for the most current and detailed information before working with any chemical.[1][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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